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Compound of Interest

Compound Name: D-Sphingosine sulfate

Cat. No.: B15552070

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While this guide aims to provide a comprehensive overview of D-Sphingosine
sulfate, the available scientific literature predominantly focuses on its non-sulfated form, D-

erythro-sphingosine. Consequently, much of the detailed experimental and signaling pathway

information presented herein pertains to D-erythro-sphingosine. Specific data for D-
Sphingosine sulfate is limited, and this document reflects the current state of available

research.

Core Structure and Properties
D-Sphingosine is an 18-carbon amino alcohol that forms the backbone of sphingolipids, a class

of lipids crucial for cell membrane structure and signaling. The "D-erythro" configuration

specifies the stereochemistry at the C2 and C3 positions of the sphingoid base. D-
Sphingosine sulfate is the salt form, where the amino group of sphingosine is protonated and

forms an ionic bond with a sulfate anion.
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The following tables summarize the known quantitative data for D-erythro-sphingosine. Data for

D-Sphingosine sulfate is sparse, but some general properties are included where available.

Table 1: General and Physicochemical Properties of D-erythro-Sphingosine and D-
Sphingosine sulfate

Property
D-erythro-
Sphingosine

D-Sphingosine
sulfate

Source(s)

Synonyms

(2S,3R,4E)-2-Amino-

4-octadecene-1,3-diol,

4-Sphingenine

D-erythro-Sphingosine

(sulfate) salt
[1]

CAS Number 123-78-4 56607-20-6 [1][2]

Molecular Formula C₁₈H₃₇NO₂ C₃₆H₇₄N₂O₄·H₂SO₄ [2]

Molecular Weight 299.49 g/mol 697.06 g/mol [2]

Physical State Solid, powder Solid [1]

Melting Point 67 °C Not available [1]

Boiling Point Not available
429.8 °C at 760

mmHg
[2]

Solubility

Soluble in ethanol,

DMSO, methanol,

chloroform. Insoluble

in water.

Soluble in

acetonitrile:methanol

(9:1)

[3]

pKa (Strongest Acidic) 14.12 Not available [4]

pKa (Strongest Basic) 9.23 Not available [4]

Antimicrobial Properties
D-sphingosine has demonstrated significant antimicrobial activity against a range of

microorganisms. The following table presents minimum inhibitory concentration (MIC) and

minimum bactericidal concentration (MBC) values. Specific data for D-Sphingosine sulfate is

not readily available.
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Table 2: Antimicrobial Activity of D-Sphingosine

Microorganism MIC (µg/mL) MBC (µg/mL) Source(s)

Staphylococcus

aureus
-

0.3 - 19.6 (effective at

6.25 µg/ml)
[5][6]

Streptococcus

pyogenes
- - (active) [5]

Micrococcus luteus - - (active) [5]

Propionibacterium

acnes
- - (active) [5]

Brevibacterium

epidermidis
- - (active) [5]

Candida albicans - - (active) [5]

Pseudomonas

aeruginosa
-

> 500 (moderately

active)
[5]

Escherichia coli 0.7 - 15.6 > 500 (ineffective) [5]

Serratia marcescens - > 500 (ineffective) [5]

Fusobacterium

nucleatum
0.7 - 15.6 -

Biological Roles and Signaling Pathways
D-sphingosine and its metabolites are key players in various cellular processes, including

apoptosis, cell proliferation, and inflammation. The balance between sphingosine, ceramide,

and sphingosine-1-phosphate (S1P) is often referred to as the "sphingolipid rheostat," which

determines cell fate. It is important to note that the direct signaling roles of D-Sphingosine
sulfate are not well-characterized, and the following pathways primarily describe the actions of

D-erythro-sphingosine.

Apoptosis Signaling
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D-sphingosine is a pro-apoptotic molecule that can induce programmed cell death in various

cell types. One of the key mechanisms involves the activation of caspases through the

mitochondrial pathway.
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D-Sphingosine induced apoptosis pathway.
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Inhibition of Protein Kinase C (PKC)
D-sphingosine is a known inhibitor of Protein Kinase C (PKC), a family of enzymes involved in

controlling the function of other proteins through phosphorylation. This inhibition is a key aspect

of its role in signal transduction.
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Inhibition of Protein Kinase C by D-Sphingosine.

Experimental Protocols
Detailed experimental protocols specifically for D-Sphingosine sulfate are not widely available

in the public domain. The following sections provide generalized methodologies for the

synthesis and analysis of D-sphingosine, which may serve as a starting point for developing

protocols for the sulfate derivative.

Synthesis of D-erythro-Sphingosine
A common route for the synthesis of D-erythro-sphingosine involves the use of a cyclic sulfate

intermediate from D-ribo-phytosphingosine.
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General workflow for the synthesis of D-erythro-sphingosine.

Methodology Outline:

Protection: The amino and primary hydroxyl groups of commercially available D-ribo-

phytosphingosine are protected.

Cyclic Sulfate Formation: The vicinal diol at C3 and C4 is reacted with a sulfating agent (e.g.,

thionyl chloride followed by oxidation) to form a cyclic sulfate.

Elimination: Treatment of the cyclic sulfate with a base induces an elimination reaction to

form the trans-double bond between C4 and C5.

Deprotection: The protecting groups are removed to yield D-erythro-sphingosine.

Note: This is a generalized outline. Specific reagents, reaction conditions, and purification steps

would need to be optimized based on literature procedures for sphingosine synthesis.

Analytical Methods
High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the

primary method for the analysis and quantification of sphingolipids.

3.2.1. HPLC-MS/MS Analysis Workflow
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General workflow for HPLC-MS/MS analysis of sphingolipids.
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Methodology Outline:

Lipid Extraction: Sphingolipids are extracted from the biological matrix using a suitable

solvent system (e.g., chloroform/methanol).

Derivatization (Optional): To improve chromatographic separation or ionization efficiency,

sphingosines can be derivatized.

HPLC Separation: The extracted lipids are separated on a reversed-phase C18 column

using a gradient elution.

Mass Spectrometry Detection: The separated lipids are ionized using electrospray ionization

(ESI) and detected by a tandem mass spectrometer operating in multiple reaction monitoring

(MRM) mode for high selectivity and sensitivity.

Quantification: The concentration of D-sphingosine is determined by comparing its peak area

to that of a known amount of an internal standard.

Note: Specific column dimensions, mobile phases, gradient programs, and MS parameters

need to be optimized for the specific application.

Role in Drug Development
The involvement of sphingolipids in critical cellular pathways has made them attractive targets

for drug development.

Antimicrobial Agents: The inherent antimicrobial properties of sphingosine suggest its

potential as a therapeutic agent for various infections.

Cancer Therapy: As a pro-apoptotic molecule, D-sphingosine and its analogs are being

investigated for their potential to induce cell death in cancer cells.

Inflammation and Autoimmune Diseases: Modulation of sphingolipid signaling pathways is a

promising strategy for the treatment of inflammatory and autoimmune disorders.

Further research is needed to fully elucidate the therapeutic potential of D-Sphingosine
sulfate and to develop specific and effective drugs targeting these pathways.
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Conclusion
D-Sphingosine is a bioactive lipid with well-established roles in regulating fundamental cellular

processes. Its pro-apoptotic and antimicrobial properties, along with its ability to inhibit protein

kinase C, make it a significant molecule in cell biology and a potential target for therapeutic

intervention. While D-Sphingosine sulfate is commercially available and used in research, a

comprehensive understanding of its specific biological activities and signaling pathways,

distinct from its non-sulfated counterpart, remains an area for future investigation. The

methodologies and data presented in this guide for D-erythro-sphingosine provide a solid

foundation for researchers and drug development professionals to explore the intriguing world

of sphingolipid biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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